Cas no 70021-48-6 (Dibenzothiophene,trimethyl-)

Dibenzothiophene,trimethyl- structure
Dibenzothiophene,trimethyl- structure
Product Name:Dibenzothiophene,trimethyl-
CAS No:70021-48-6
MF:C15H14S
MW:226.336662769318
CID:572076
PubChem ID:14833383
Update Time:2025-04-19

Dibenzothiophene,trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Dibenzothiophene,trimethyl-
    • 2,4,8-Trimethyldibenzo[b,d]thiophene
    • TRIMETHYLDIBENZOTHIOPHENE
    • 70021-48-6
    • Dibenzothiophene,2,4,8-trimethyl-
    • Dibenzothiophene, 2,4,8-trimethyl
    • Dibenzothiophene, trimethyl-
    • DTXSID601036999
    • 2,4,8-trimethyldibenzothiophene
    • 1210-52-2
    • 2,4,8-trimethyl-dibenzothiophene
    • SCHEMBL14798100
    • FEQHEOIAYXXUHR-UHFFFAOYSA-N
    • Inchi: 1S/C15H14S/c1-9-4-5-14-12(7-9)13-8-10(2)6-11(3)15(13)16-14/h4-8H,1-3H3
    • InChI Key: FEQHEOIAYXXUHR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC(C)=CC=2C2C=C(C)C=C(C)C1=2

Computed Properties

  • Exact Mass: 226.08172
  • Monoisotopic Mass: 226.08162162g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 28.2Ų

Experimental Properties

  • PSA: 0
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